2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanamide

• IUPAC Name: 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide
• InChI: InChI=1S/C18H19N3O4/c1-11(21-17(22)7-5-14(20-21)12-2-3-12)18(23)19-13-4-6-15-16(10-13)25-9-8-24-15/h4-7,10-12H,2-3,8-9H2,1H3,(H,19,23)
• InChI Key: WJQUQSIMVIKWJL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC2=C(C=C1)OCCO2)N3C(=O)C=CC(=N3)C4CC4
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol

Description

2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanamide is a useful research compound. Its molecular formula is C18H19N3O4 and its molecular weight is 341.367. The purity is usually 95%.
BenchChem offers high-quality 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Novel Compound Synthesis : Research has focused on the synthesis of novel compounds with potential for biological activities. For example, a study described the synthesis and evaluation of compounds for their ability to inhibit platelet-activating factor-induced bronchoconstriction, indicating potential anti-asthmatic activities (Kuwahara et al., 1996). Another study focused on microwave-assisted synthesis of novel pyrido[3,2-f][1,4]thiazepines, showcasing the efficiency of microwave techniques in chemical synthesis (Faty et al., 2011).
• Antimicrobial and Anti-inflammatory Agents : The synthesis of new derivatives with structures containing an aryl sulfonate moiety has been explored for antimicrobial and anti-inflammatory applications, highlighting the versatility of this chemical framework (Kendre et al., 2015).
• Antioxidant Agents : Compounds synthesized from acryloyl isothiocyanate skeletons were investigated for their potential as antioxidant agents, indicating the scope of research into the health-related applications of these chemical entities (El‐Badawy et al., 2021).

Chemical Synthesis Techniques

• Microwave Irradiation in Synthesis : The use of microwave irradiation conditions has been demonstrated as a viable method for synthesizing heterocyclic compounds, suggesting an interest in more efficient synthesis techniques (Ashok et al., 2006).
• Metal-free Oxidative Functionalization : A metal-free approach for the synthesis of pharmacologically interesting compounds was developed, showing the trend towards more sustainable chemical synthesis methods (Fang et al., 2015).